Cas no 1806776-62-4 (5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1806776-62-4
• MF: C₇H₄F₅NO
• MW: 213.104779243469
• CID: 4800413
• Update Time: 2025-05-25

5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5NO/c8-5(9)3-1-4(7(10,11)12)6(14)13-2-3/h1-2,5H,(H,13,14)
• InChI Key： TVMNMTFTDQEFHX-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C(F)F)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine

Introduction to 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1806776-62-4)

5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine, identified by its CAS number 1806776-62-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core substituted with difluoromethyl and trifluoromethyl groups, as well as a hydroxyl group at the 2-position, exhibits unique chemical and biological properties that make it a promising candidate for various applications.

The structural features of 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine contribute to its distinctive reactivity and interaction with biological targets. The presence of fluorinated alkyl groups, particularly the difluoromethyl moiety, is well-documented for enhancing metabolic stability and binding affinity in drug molecules. This characteristic is particularly valuable in the development of small-molecule inhibitors and activators targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that leverage fluorinated compounds for improved pharmacokinetic profiles. The trifluoromethyl group, another key feature of this compound, is renowned for its ability to modulate electronic properties and enhance lipophilicity, which can be crucial for drug absorption, distribution, metabolism, and excretion (ADME) properties. The combination of these groups with the hydroxyl functionality at the 2-position of the pyridine ring creates a versatile scaffold for further chemical modifications and derivatization.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and infectious diseases. For instance, studies have demonstrated that pyridine derivatives with similar structural motifs can interact with key enzymes involved in cancer cell proliferation and survival. The fluorinated substituents are particularly interesting as they can influence the conformational flexibility and binding interactions of the molecule with its target proteins.

One of the most compelling aspects of 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine is its synthetic accessibility. Researchers have developed efficient synthetic routes that allow for scalable production of this compound, making it feasible for preclinical and clinical studies. The ability to produce high-purity samples is essential for rigorous pharmacological testing and characterization. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the structural integrity and purity of the compound.

The hydroxyl group in this molecule presents an opportunity for further functionalization through esterification or etherification reactions, which can lead to a diverse array of derivatives with tailored biological activities. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and selectivity. The flexibility offered by this functional group allows chemists to explore multiple pathways toward developing lead compounds for drug discovery.

In the context of drug development pipelines, 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine serves as a valuable building block. Its unique structural features make it a suitable candidate for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques combined with computational modeling have been instrumental in identifying promising candidates from such libraries. These approaches enable researchers to rapidly assess the potential of various derivatives before moving on to more resource-intensive preclinical studies.

The growing interest in fluorinated compounds underscores their importance in modern medicinal chemistry. The ability of fluorine atoms to influence molecular properties has led to numerous successful drugs on the market today. As research continues to uncover new applications for fluorinated pyridines, compounds like 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine are likely to play an increasingly significant role in the development of next-generation therapeutics.

The compound's stability under various conditions is another critical factor that enhances its utility in pharmaceutical applications. Both the hydroxyl and fluorinated groups contribute to its resistance against degradation under typical storage conditions, ensuring long-term viability for research purposes. This stability is particularly important when preparing solutions or formulations intended for experimental use in laboratories.

Ethical considerations are also paramount when conducting research involving novel compounds like this one. Rigorous safety protocols must be followed to ensure the well-being of researchers handling these substances. While not classified as hazardous or controlled materials under standard regulations, proper handling procedures are essential to minimize any potential risks associated with chemical exposure.

The future prospects for 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine are bright given its versatile structure and potential therapeutic applications. Ongoing studies aim to explore its interactions with a broader range of biological targets beyond those already identified. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate progress toward translating laboratory findings into clinical applications.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine represents an exciting advancement in pharmaceutical chemistry due to its unique structural attributes and potential benefits over existing therapeutic agents. Its synthesis is feasible at scale while maintaining high purity standards necessary for advanced research purposes. As scientists continue to uncover new ways this compound can be utilized within drug discovery pipelines—particularly through strategic functionalization—the likelihood remains strong that it will contribute significantly toward developing innovative treatments across multiple disease areas.